Cas no 65370-37-8 (Pyridylamidoxime-1-oxide)

• Product Name: Pyridylamidoxime-1-oxide
• CAS No: 65370-37-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD01704429
• CID: 1685809
• PubChem ID: 135770216
• Update Time: 2025-11-02

Pyridylamidoxime-1-oxide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[amino(nitroso)methylidene]pyridin-1(2H)-ol
• N-HYDROXY-1-OXY-PYRIDINE-2-CARBOXAMIDINE
• N'-hydroxypyridine-2-carboximidamide 1-oxide
• 2-Pyridinecarboximidamide, N-hydroxy-, oxide
• MFCD01704429
• 2-(N-Hydroxycarbamimidoyl)pyridine1-oxide
• AKOS006277361
• 65370-37-8
• Pyridylamidoxime-1-oxide
• N'-hydroxy-1-oxidopyridin-1-ium-2-carboximidamide
• BRN 0389552
• CS-0171179
• Pyridine-2-methanamidoxime N-oxide
• 2-(N-Hydroxycarbamimidoyl)pyridine 1-oxide
• SCHEMBL1446751
• Picolinamidoxime, 1-oxide
• A914267
• AS-31769

• MDL： MFCD01704429
• Inchi： 1S/C6H7N3O2/c7-6(8-10)5-3-1-2-4-9(5)11/h1-4,10H,(H2,7,8)
• InChI Key： ZTRUGGRWJFSFFF-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=CC=1/C(=N/O)/N

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 424.9±37.0 °C at 760 mmHg
• Flash Point: 210.8±26.5 °C
• PSA: 78.92
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Pyridylamidoxime-1-oxide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Pyridylamidoxime-1-oxide

Exploring the Versatile Applications and Properties of Pyridylamidoxime-1-oxide (CAS No. 65370-37-8)

Pyridylamidoxime-1-oxide (CAS No. 65370-37-8) is a specialized organic compound that has garnered significant attention in both academic and industrial research due to its unique chemical structure and diverse applications. This compound, characterized by its pyridine and amidoxime functional groups, exhibits remarkable reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in Pyridylamidoxime-1-oxide derivatives for their potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of Pyridylamidoxime-1-oxide features a pyridine ring attached to an amidoxime group, which is further oxidized to an N-oxide. This configuration enhances its solubility in polar solvents and improves its reactivity in various chemical transformations. The compound's ability to form stable complexes with metals has also sparked interest in catalysis and coordination chemistry. Recent studies highlight its role in developing novel ligands for metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage and separation technologies.

In the pharmaceutical sector, Pyridylamidoxime-1-oxide is explored as a building block for drug candidates targeting infectious diseases and metabolic disorders. Its amidoxime moiety is particularly noteworthy for mimicking bioactive motifs found in natural products, which aligns with the growing demand for bioinspired drug design. Additionally, the compound's potential in chelation therapy is under investigation, addressing the rising interest in treatments for metal overload disorders.

From an industrial perspective, Pyridylamidoxime-1-oxide is utilized in the synthesis of advanced agrochemicals, such as herbicides and fungicides. Its efficacy in forming stable intermediates contributes to the development of environmentally friendly crop protection agents, a key focus in sustainable agriculture. The compound's role in green chemistry initiatives is further emphasized by its compatibility with biodegradable formulations, a trending topic in agrochemical research.

The market for Pyridylamidoxime-1-oxide is expanding, driven by its versatility and the increasing demand for high-performance chemical intermediates. Manufacturers are investing in scalable synthesis methods to meet the needs of pharmaceutical and agrochemical industries. Innovations in continuous flow chemistry and catalytic processes are expected to enhance production efficiency, reducing costs and environmental impact. These advancements align with the global push toward sustainable chemical manufacturing, a major trend in the industry.

Researchers are also exploring the potential of Pyridylamidoxime-1-oxide in nanotechnology and electronic materials. Its ability to coordinate with transition metals makes it a candidate for designing molecular sensors and conductive polymers, areas of high interest in the development of next-generation electronics. The compound's thermal stability and electronic properties are being studied for applications in organic light-emitting diodes (OLEDs) and flexible electronics, which are rapidly growing markets.

In conclusion, Pyridylamidoxime-1-oxide (CAS No. 65370-37-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and compatibility with modern synthetic techniques position it as a key player in the future of specialty chemicals. As research continues to uncover new uses for this compound, its relevance in addressing contemporary scientific and industrial challenges will only increase.